Cas no 1332530-19-4 ([2-(1,3-benzoxazol-2-yl)ethyl]amine hydrochloride)
[2-(1,3-benzoxazol-2-yl)ethyl]amine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- [2-(1,3-benzoxazol-2-yl)ethyl]amine hydrochloride
-
- MDL: MFCD13186260
- Inchi: 1S/C9H10N2O.ClH/c10-6-5-9-11-7-3-1-2-4-8(7)12-9;/h1-4H,5-6,10H2;1H
- InChI Key: HZSPIKXOEOIYLU-UHFFFAOYSA-N
- SMILES: NCCC1=NC2=CC=CC=C2O1.[H]Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
[2-(1,3-benzoxazol-2-yl)ethyl]amine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB217844-250 mg |
[2-(1,3-Benzoxazol-2-yl)ethyl]amine hydrochloride; 95% |
1332530-19-4 | 250 mg |
€231.70 | 2023-07-20 | ||
| abcr | AB217844-1 g |
[2-(1,3-Benzoxazol-2-yl)ethyl]amine hydrochloride; 95% |
1332530-19-4 | 1 g |
€385.20 | 2023-07-20 | ||
| abcr | AB217844-5 g |
[2-(1,3-Benzoxazol-2-yl)ethyl]amine hydrochloride; 95% |
1332530-19-4 | 5 g |
€1,362.20 | 2023-07-20 | ||
| Fluorochem | 360899-250mg |
[2-(1,3-benzoxazol-2-yl)ethyl]amine hydrochloride |
1332530-19-4 | 95.0% | 250mg |
£169.00 | 2023-04-19 | |
| Fluorochem | 360899-1g |
[2-(1,3-benzoxazol-2-yl)ethyl]amine hydrochloride |
1332530-19-4 | 95.0% | 1g |
£315.00 | 2023-04-19 | |
| Fluorochem | 360899-5g |
[2-(1,3-benzoxazol-2-yl)ethyl]amine hydrochloride |
1332530-19-4 | 95.0% | 5g |
£1,258.00 | 2023-04-19 | |
| Fluorochem | 360899-10g |
[2-(1,3-benzoxazol-2-yl)ethyl]amine hydrochloride |
1332530-19-4 | 95.0% | 10g |
£2,046.00 | 2023-04-19 | |
| abcr | AB217844-250mg |
[2-(1,3-Benzoxazol-2-yl)ethyl]amine hydrochloride, 95%; . |
1332530-19-4 | 95% | 250mg |
€231.70 | 2025-02-18 | |
| abcr | AB217844-1g |
[2-(1,3-Benzoxazol-2-yl)ethyl]amine hydrochloride, 95%; . |
1332530-19-4 | 95% | 1g |
€385.20 | 2025-02-18 | |
| abcr | AB217844-5g |
[2-(1,3-Benzoxazol-2-yl)ethyl]amine hydrochloride, 95%; . |
1332530-19-4 | 95% | 5g |
€1362.20 | 2025-02-18 |
[2-(1,3-benzoxazol-2-yl)ethyl]amine hydrochloride Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on [2-(1,3-benzoxazol-2-yl)ethyl]amine hydrochloride
Comprehensive Overview of [2-(1,3-benzoxazol-2-yl)ethyl]amine hydrochloride (CAS No. 1332530-19-4)
[2-(1,3-benzoxazol-2-yl)ethyl]amine hydrochloride, identified by its CAS No. 1332530-19-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the benzoxazole derivative family, known for its versatile applications in drug discovery and material science. The presence of the benzoxazole moiety, coupled with an ethylamine hydrochloride group, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential as a building block for central nervous system (CNS) targeting agents and fluorescence probes, aligning with current trends in precision medicine and diagnostic tools.
In recent years, the demand for benzoxazole-based compounds like [2-(1,3-benzoxazol-2-yl)ethyl]amine hydrochloride has surged due to their role in developing small-molecule inhibitors and enzyme modulators. A growing body of studies highlights its utility in designing neuroprotective agents, a hot topic in neurodegenerative disease research. For instance, its structural features are being explored for Alzheimer's disease and Parkinson's disease therapeutics, addressing a critical need in aging populations. Additionally, its fluorescence properties make it a candidate for bioimaging applications, a field rapidly expanding with advancements in AI-driven diagnostics.
The synthesis and characterization of CAS No. 1332530-19-4 involve meticulous optimization to ensure high purity and yield. Modern techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to validate its structure. This aligns with the pharmaceutical industry's emphasis on quality-by-design (QbD) principles, a trending topic in regulatory compliance. Furthermore, its solubility and stability profiles are critical for formulation scientists working on oral bioavailability enhancement, a common challenge in drug development.
From an industrial perspective, [2-(1,3-benzoxazol-2-yl)ethyl]amine hydrochloride is also gaining traction in material science, particularly in the design of organic semiconductors and light-emitting diodes (OLEDs). Its conjugated system and electron-rich benzoxazole ring contribute to tunable optoelectronic properties, making it relevant for next-generation flexible electronics. This dual applicability in life sciences and advanced materials underscores its interdisciplinary significance.
Environmental and safety considerations are paramount when handling CAS No. 1332530-19-4. While not classified as hazardous, standard laboratory precautions must be followed. The compound's biodegradability and ecotoxicological impact are areas of active research, reflecting the broader shift toward green chemistry and sustainable synthesis practices. These aspects resonate with the increasing consumer and regulatory focus on environmentally friendly chemicals.
In summary, [2-(1,3-benzoxazol-2-yl)ethyl]amine hydrochloride (CAS No. 1332530-19-4) is a multifaceted compound with promising applications across pharmaceuticals, diagnostics, and material engineering. Its alignment with cutting-edge research areas like neurotherapeutics, bioimaging, and sustainable chemistry ensures its continued relevance in scientific and industrial communities. As innovation progresses, this compound is poised to play a pivotal role in addressing some of today's most pressing technological and medical challenges.
1332530-19-4 ([2-(1,3-benzoxazol-2-yl)ethyl]amine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)